O-Demethoxypropane Aliskiren-d6
Description
O-Demethoxypropane Aliskiren-d6 is a deuterated isotopologue of Aliskiren, a potent direct renin inhibitor used in hypertension management. This compound is chemically modified by replacing six hydrogen atoms with deuterium at specific methoxy and propoxy groups, enhancing its stability and utility in pharmacokinetic and metabolic studies. Its deuterium labeling allows precise tracking in mass spectrometry and nuclear magnetic resonance (NMR) analyses, making it invaluable for drug metabolism research .
Key structural features include:
- Deuterium substitution: Positions include the methoxy (-OCH3) and propoxy (-OCH2CH2CH2O-) groups.
- Functional groups: Retains the core structure of Aliskiren, including amino, hydroxy, and benzyl moieties critical for renin inhibition .
Properties
Molecular Formula |
C₂₆H₃₉D₆N₃O₅ |
|---|---|
Molecular Weight |
485.69 |
Synonyms |
(αS,γS,δS,ζS)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ,3-dihydroxy-4-methoxy-α,ζ-bis(1-methylethyl)-d6-benzeneoctanamide; (2S,4S,5S,7S)-5-Amino-N-(3-amino-2,2-dimethyl-d6-3-oxopropyl)-4-hydroxy-7-(3-hydroxy-4-methoxybenzyl)-2-isopropyl-8-methyl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Market Data
- Cost Analysis : this compound is priced significantly higher (€1,175.60/mg) than Aliskiren-d6 Hydrochloride ($970.00/mg), reflecting its specialized deuterium substitution and niche applications .
- Stability : The carboxylic acid derivative demonstrates superior thermal stability (decomposition >200°C) compared to the hemifumarate salt (decomposition ~150°C) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
